Cas no 2159657-38-0 (3-(2,2-dimethylcyclopropyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 3-(2,2-dimethylcyclopropyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2159657-38-0
• MF: C₂₄H₂₇NO₄
• MW: 393.47548699379
• CID: 6023022
• PubChem ID: 165806642
• Update Time: 2025-06-21

3-(2,2-dimethylcyclopropyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethylcyclopropyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 3-(2,2-dimethylcyclopropyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2159657-38-0
• EN300-1285375

• Inchi： 1S/C24H27NO4/c1-23(2)12-20(23)24(3,13-21(26)27)25-22(28)29-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-20H,12-14H2,1-3H3,(H,25,28)(H,26,27)
• InChI Key： XZMQQHXXWCILNN-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C)(CC(=O)O)C1CC1(C)C)=O

Computed Properties

• Exact Mass: 393.19400834g/mol
• Monoisotopic Mass: 393.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(2,2-dimethylcyclopropyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

3-(2,2-dimethylcyclopropyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2159657-38-0): An Overview

3-(2,2-dimethylcyclopropyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2159657-38-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Dab-OH, is a derivative of diamine butanoic acid and is characterized by its unique structural features, including a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a 2,2-dimethylcyclopropyl moiety. These structural elements confer specific properties that make it a valuable intermediate in the synthesis of various bioactive molecules and peptides.

The Fmoc-Dab-OH compound is widely used in solid-phase peptide synthesis (SPPS) due to its excellent reactivity and stability under standard coupling conditions. The Fmoc protecting group can be efficiently removed using mild base treatment, such as piperidine in dimethylformamide (DMF), without causing significant side reactions. This property makes it an ideal choice for the sequential addition of amino acids in peptide synthesis, ensuring high yields and purity of the final product.

Recent studies have highlighted the importance of 3-(2,2-dimethylcyclopropyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid in the development of novel therapeutic agents. For instance, a 2021 publication in the Journal of Medicinal Chemistry reported the use of this compound in the synthesis of a series of cyclic peptides with potent antimicrobial activity against multidrug-resistant bacteria. The unique cyclopropyl ring and Fmoc protection provided enhanced conformational rigidity and stability, which are crucial for maintaining the biological activity of the peptides.

In addition to its applications in peptide synthesis, Fmoc-Dab-OH has also been explored for its potential in drug delivery systems. A study published in Biomaterials demonstrated that this compound can be incorporated into polymeric nanoparticles to enhance the solubility and bioavailability of poorly soluble drugs. The cyclopropyl moiety contributes to improved hydrophobic interactions with the polymer matrix, while the Fmoc group can be selectively cleaved under physiological conditions to release the active drug molecule.

The chemical properties of 3-(2,2-dimethylcyclopropyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid have also been extensively characterized. It is a white crystalline solid with a molecular weight of 411.54 g/mol and a melting point ranging from 160 to 165°C. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and DMF, making it suitable for various synthetic transformations.

Safety and handling guidelines for Fmoc-Dab-OH are important considerations for researchers working with this compound. While it is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn during handling. Additionally, storage should be in a cool, dry place away from direct sunlight and incompatible materials.

In conclusion, 3-(2,2-dimethylcyclopropyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2159657-38-0) is a versatile and valuable compound in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an essential intermediate in peptide synthesis and drug delivery systems. Ongoing research continues to explore new applications and potential therapeutic uses for this compound, further cementing its importance in modern chemical biology.